N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide

• IUPAC Name: N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C20H22N2O5S/c1-6-22-17-14(26-4)10-11-15(27-5)18(17)28-20(22)21-19(23)16-12(24-2)8-7-9-13(16)25-3/h7-11H,6H2,1-5H3
• InChI Key: MHGOGHBZYZMAKU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2SC1=NC(=O)C3=C(C=CC=C3OC)OC)OC)OC
• Molecular Formula: C20H22N2O5S
• Molecular Weight: 402.5 g/mol

Description

N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide, also known as BMB, is a chemical compound with potential applications in scientific research.

Mechanism of Action

Target of Action

Similar compounds have shown cytotoxic activity against human cancer cell lines such as mcf-7 and hela . This suggests that the compound may target cellular components involved in cancer cell proliferation.

Mode of Action

The exact mode of action of this compound is currently unknown. It has been observed that similar compounds exhibit good cytotoxicity against tested cell lines . This suggests that the compound may interact with its targets to inhibit cell proliferation, leading to cell death.

Result of Action

The compound has been observed to exhibit cytotoxic activity against certain cancer cell lines . This suggests that the compound’s action results in the inhibition of cell proliferation and potentially the induction of cell death.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide in lab experiments is its selectivity for certain enzymes and proteins, which allows for more targeted inhibition and less off-target effects. However, one limitation of N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide is its relatively low solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide. One area of interest is the development of N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide derivatives with improved solubility and bioavailability. Another area of interest is the use of N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide in combination with other cancer therapies, such as chemotherapy and radiation, to enhance their effectiveness. Additionally, further research is needed to determine the full range of N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide's effects on cancer cells and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide involves the reaction of 3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-amine with 2,6-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide as a white solid.

Scientific Research Applications

N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide has been found to have potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide has also been found to inhibit the activity of certain enzymes, such as topoisomerase II and protein kinase C, which are involved in cancer cell proliferation and survival.